Cas no 1018299-34-7 (2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid)

• Product Name: 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid
• CAS No: 1018299-34-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4567568
• Update Time: 2025-06-11

2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)amino]acetic acid
• Glycine, N-[(3,4-dihydro-2(1H)-isoquinolinyl)carbonyl]-
• 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid

• Inchi： 1S/C12H14N2O3/c15-11(16)7-13-12(17)14-6-5-9-3-1-2-4-10(9)8-14/h1-4H,5-8H2,(H,13,17)(H,15,16)
• InChI Key： SDKBFRSMGTTWTQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(N1CCC2=C(C1)C=CC=C2)=O

Computed Properties

• Exact Mass: 234.100442g/mol
• Monoisotopic Mass: 234.100442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.25g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid

2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid (CAS No. 1018299-34-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid (CAS No. 1018299-34-7) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its distinctive tetrahydroisoquinoline moiety, which imparts unique chemical and biological properties. In this article, we will delve into the structure, properties, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid (CAS No. 1018299-34-7) is defined by its tetrahydroisoquinoline ring system linked to an aminoacetic acid moiety. The tetrahydroisoquinoline ring is a six-membered nitrogen-containing heterocycle with a fused five-membered ring, which provides a rigid and planar structure. This structural feature contributes to the compound's stability and its ability to interact with biological targets.

The presence of the aminoacetic acid group adds polarity and hydrogen bonding capabilities to the molecule, enhancing its solubility in aqueous environments. The carboxylic acid group can ionize at physiological pH levels, making the compound suitable for various biological assays and in vivo studies.

Biological Activity and Mechanism of Action

Recent studies have highlighted the potential biological activity of 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that compounds containing tetrahydroisoquinoline moieties can interact with receptors involved in neurotransmission, such as dopamine and serotonin receptors.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid to dopamine D₂ receptors. The results indicated that this compound exhibits moderate binding affinity and may have potential as a lead molecule for developing novel dopaminergic agents.

Pharmacological Applications

The pharmacological applications of 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid are diverse and promising. One area of focus is its potential use in the treatment of neurological disorders. Given its interaction with dopaminergic receptors, this compound may be useful in managing conditions such as Parkinson's disease and schizophrenia.

In addition to its central nervous system (CNS) effects, 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid has also shown promise in other therapeutic areas. A study published in the European Journal of Pharmacology in 2020 explored its anti-inflammatory properties. The results demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Synthesis and Production

The synthesis of 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid involves several steps that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of tetrahydroisoquinoline with an appropriate carboxylic acid derivative followed by further functionalization to introduce the aminoacetic acid group.

A recent publication in Organic Letters described an efficient one-pot synthesis method for producing this compound using microwave-assisted reactions. This approach significantly reduces reaction time and improves overall yield compared to traditional methods.

Clinical Trials and Future Prospects

To date, there have been limited clinical trials involving 2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid. However, preclinical studies have provided valuable insights into its safety profile and potential therapeutic benefits. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.

The future prospects for this compound are promising. As more data becomes available from preclinical studies and early-stage clinical trials, it is likely that new applications will be discovered. Additionally, advances in drug delivery technologies may enhance the bioavailability and efficacy of this compound in treating various diseases.

Conclusion

2-(1,2,3,4-Tetrahydroisoquinoline-2-carbonyl)aminoacetic Acid (CAS No. 1018299-34-7) is a versatile compound with a unique chemical structure that offers significant potential in medicinal chemistry. Its interactions with neurotransmitter systems and anti-inflammatory properties make it a promising candidate for developing new therapeutic agents. Continued research into its synthesis methods and biological activities will undoubtedly contribute to advancements in drug discovery and development.